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Compound of Interest

Compound Name:
DL-Methionine methylsulfonium

chloride

Cat. No.: B075466 Get Quote

An HPLC Method for the Quantification of DL-Methionine Methylsulfonium Chloride (Vitamin

U)

This application note details a robust High-Performance Liquid Chromatography (HPLC)

method for the accurate quantification of DL-Methionine Methylsulfonium Chloride,

commonly known as Vitamin U, in pharmaceutical formulations and raw materials. This method

is crucial for researchers, scientists, and professionals in drug development and quality control.

Introduction
DL-Methionine Methylsulfonium Chloride is a derivative of the amino acid methionine. It is

sometimes referred to as "Vitamin U," although it is not officially recognized as a vitamin. It is

found in various natural sources, particularly in raw cabbage juice, and is used in dietary

supplements for its purported gastroprotective effects. Accurate and reliable quantification of

this compound is essential for ensuring the quality and dosage accuracy of these products.

High-Performance Liquid Chromatography (HPLC) offers the specificity and sensitivity required

for this analysis.

This document provides a detailed protocol for the quantification of DL-Methionine
Methylsulfonium Chloride using a reversed-phase HPLC method with UV detection. The

method is designed to be straightforward and reproducible.
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Experimental Protocols
Instrumentation and Chromatographic Conditions
A standard HPLC system equipped with a UV detector is suitable for this method. The specific

conditions are outlined in the table below.

Parameter Specification

HPLC System Agilent 1260 Infinity II or equivalent

Column C18, 4.6 x 150 mm, 5 µm particle size

Mobile Phase
Acetonitrile: 0.05% Sulfuric Acid in Water (35:65

v/v)[1]

Flow Rate 1.0 mL/min[2]

Injection Volume 20 µL

Column Temperature 30°C

Detector UV-Vis Detector

Detection Wavelength 200 nm[1]

Run Time 10 minutes

Preparation of Solutions
Standard Stock Solution (1000 µg/mL):

Accurately weigh approximately 25 mg of DL-Methionine Methylsulfonium Chloride
reference standard.

Transfer it to a 25 mL volumetric flask.

Dissolve and dilute to volume with deionized water. Mix thoroughly. This solution should be

stored at 2-8°C and can be used for up to 7 days.

Working Standard Solutions:
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Prepare a series of working standard solutions by diluting the stock solution with deionized

water to achieve concentrations in the range of 10 µg/mL to 100 µg/mL.

Suggested concentrations for the calibration curve are 10, 25, 50, 75, and 100 µg/mL.

Sample Preparation (for Tablets):

Weigh and finely powder no fewer than 10 tablets to obtain a homogenous sample.

Accurately weigh a portion of the powder equivalent to approximately 25 mg of DL-
Methionine Methylsulfonium Chloride.

Transfer the powder to a 25 mL volumetric flask.

Add approximately 15 mL of deionized water and sonicate for 15 minutes to ensure complete

dissolution.

Dilute to volume with deionized water and mix well.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Method Validation Summary
The described HPLC method should be validated according to ICH guidelines to ensure its

suitability for its intended purpose. Key validation parameters are summarized below.
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Validation Parameter Typical Acceptance Criteria

Linearity Correlation coefficient (r²) ≥ 0.999

Accuracy (Recovery) 98.0% to 102.0%

Precision (RSD)
Repeatability (Intra-day) ≤ 2.0%, Intermediate

Precision (Inter-day) ≤ 2.0%

Limit of Detection (LOD) Signal-to-Noise ratio of 3:1

Limit of Quantification (LOQ) Signal-to-Noise ratio of 10:1

Specificity
No interference from placebo or degradation

products at the retention time of the analyte.

Data Presentation
Calibration Curve Data
A typical calibration curve is constructed by plotting the peak area of the analyte against the

corresponding concentration.

Concentration (µg/mL) Peak Area (Arbitrary Units)

10 150,000

25 375,000

50 750,000

75 1,125,000

100 1,500,000

Linear Regression Equation: y = 15000x Correlation Coefficient (r²): 0.9999

Sample Analysis Results
The concentration of DL-Methionine Methylsulfonium Chloride in the sample can be

calculated using the linear regression equation derived from the calibration curve.
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Sample ID Peak Area
Calculated
Concentration
(µg/mL)

Amount per Tablet
(mg)

Tablet Sample 1 748,500 49.9 49.9

Tablet Sample 2 751,500 50.1 50.1

Tablet Sample 3 750,000 50.0 50.0

Average 750,000 50.0 50.0

%RSD 0.20% 0.20% 0.20%

Visualizations
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Caption: Experimental workflow for the HPLC quantification of DL-Methionine
Methylsulfonium Chloride.
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Weigh and Powder Tablets

Weigh Powdered Sample

Dissolve in Deionized Water

Sonicate for 15 minutes

Dilute to Volume

Filter through 0.45 µm Syringe Filter

Transfer to HPLC Vial

Click to download full resolution via product page

Caption: Detailed workflow for the preparation of tablet samples for HPLC analysis.

Conclusion
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The HPLC method described in this application note is a reliable and efficient tool for the

quantification of DL-Methionine Methylsulfonium Chloride in pharmaceutical products. The

use of a common C18 column and a simple isocratic mobile phase makes this method easily

transferable to most analytical laboratories. Proper method validation is essential to ensure the

accuracy and precision of the results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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